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Compound of Interest

Compound Name: 7-Bromo-2-methyl-1H-indene

Cat. No.: B110101 Get Quote

Technical Guide: Physical Properties of 7-
Bromo-2-methyl-1H-indene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 7-Bromo-
2-methyl-1H-indene, with a specific focus on its melting and boiling points. The information is

compiled for use by researchers, scientists, and professionals in drug development who may

utilize this compound as a key intermediate in complex organic synthesis.

Core Physical Properties
7-Bromo-2-methyl-1H-indene is an organic compound featuring an indene scaffold, which is a

bicyclic structure composed of a fused benzene and cyclopentene ring. The presence of a

bromine atom at the 7-position and a methyl group at the 2-position imparts specific reactivity

and physical characteristics to the molecule.[1] Depending on its purity and the ambient

temperature, it can present as a colorless to pale yellow liquid or a colorless solid.[1][2] It

demonstrates moderate solubility in organic solvents like ethanol and dichloromethane, with

lower solubility in water.[1]

Quantitative Data Summary
The experimentally determined physical properties of 7-Bromo-2-methyl-1H-indene are

summarized in the table below for quick reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b110101?utm_src=pdf-interest
https://www.benchchem.com/product/b110101?utm_src=pdf-body
https://www.benchchem.com/product/b110101?utm_src=pdf-body
https://www.benchchem.com/product/b110101?utm_src=pdf-body
https://cymitquimica.com/cas/880652-93-7/
https://cymitquimica.com/cas/880652-93-7/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82596237.htm
https://cymitquimica.com/cas/880652-93-7/
https://www.benchchem.com/product/b110101?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property Value Conditions

Boiling Point 104-108 °C at 5 mmHg

Melting Point

Not explicitly reported in the

literature. Described as a

"colorless solid" at room

temperature.

-

Appearance
Colorless to pale yellow liquid

or solid
-

Experimental Protocols
Determination of Boiling Point via Fractional Distillation
The boiling point of 7-Bromo-2-methyl-1H-indene was determined through purification by

fractional distillation under reduced pressure.[2]

Protocol:

The crude 7-Bromo-2-methyl-1H-indene is placed in a round-bottom flask suitable for

distillation.

A fractional distillation apparatus is assembled, including a fractionating column, a

condenser, a receiving flask, and a thermometer.

The system is connected to a vacuum pump to reduce the internal pressure to 5 mmHg.

The flask is gently heated to initiate boiling.

The temperature at which the vapor condenses and is collected in the receiving flask is

recorded as the boiling point range. For 7-Bromo-2-methyl-1H-indene, this was observed

to be 104-108 °C.[2]

A general principle for determining boiling points at reduced pressure is that lowering the

pressure decreases the boiling point of a liquid, which is advantageous for compounds that

may decompose at higher temperatures.[3]
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Synthesis Workflow
The synthesis of 7-Bromo-2-methyl-1H-indene is a multi-step process. The following diagram

illustrates the key stages of a reported synthetic route.[2]

Synthesis Workflow of 7-Bromo-2-methyl-1H-indene

Starting Material Reaction Work-up Purification Final Product

4-bromo-6-chloro-2-methyl-
2,3-dihydro-1H-inden-1-one in

THF-methanol (2:1, v/v)

Addition of NaBH4
in batches at -5 °C

Reactant Stirring at room temperature
overnight

Reaction Progression Pouring into ice waterQuenching Acidification with 10% HCl
to pH=4

Neutralization Fractional DistillationPurification 7-Bromo-2-methyl-1H-indene
(colorless solid)

Isolation

Click to download full resolution via product page

Caption: Synthetic pathway for 7-Bromo-2-methyl-1H-indene.

This technical guide provides the available physical property data for 7-Bromo-2-methyl-1H-
indene and a detailed experimental context for its synthesis and boiling point determination.

The absence of a reported melting point in the reviewed literature suggests an area for further

experimental characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b110101#physical-properties-of-7-bromo-2-methyl-1h-
indene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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